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Compound of Interest

Compound Name: Vulolisib

Cat. No.: B10830835

For Immediate Use by Laboratory and Research Professionals

This document provides essential procedural guidance for the safe and compliant disposal of
Vulolisib, a chemical compound requiring specialized handling due to its hazardous properties.
Adherence to these protocols is critical to ensure personnel safety and environmental
protection. Vulolisib is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1].

Hazard Identification and Safety Summary

Before handling Vulolisib, it is imperative to be familiar with its hazard profile. This information
dictates the stringent disposal measures required.

Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed[1].
Acute Aquatic Toxicity H400 Very toxic to aquatic life[1].

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 )
long lasting effects[1].

Key Precautionary Statements for Disposal:

e P273: Avoid release to the environment[1].
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e P391: Collect spillage[1].

e P501: Dispose of contents/container to an approved waste disposal plant[1].

Step-by-Step Disposal Procedures

The following protocols provide a framework for the proper disposal of Vulolisib in various
forms. These procedures are designed to mitigate risks and ensure compliance with safety
regulations.

2.1. Unused or Expired Pure Vulolisib

» Do Not Dispose in Standard Trash or Sewer: Under no circumstances should Vulolisib be
discarded in regular laboratory trash or washed down the sink. This is to prevent
environmental contamination[1].

o Container Integrity: Ensure the original container is securely sealed and clearly labeled as
"Hazardous Waste: Vulolisib."

e Segregation: Store the container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

» Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company. Follow all institutional, local, state, and federal regulations for chemical waste
disposal[1].

2.2. Contaminated Labware and Personal Protective Equipment (PPE)

This category includes items such as pipette tips, centrifuge tubes, gloves, and bench paper
that have come into direct contact with Vulolisib.

o Gross Decontamination (where applicable): For heavily contaminated reusable labware,
rinse with a suitable solvent (e.g., ethanol or isopropanol) to remove the bulk of the Vulolisib
residue. The resulting solvent rinse must be collected and disposed of as liquid hazardous
waste.

e Collection: Place all disposable contaminated items into a dedicated, labeled, and sealed
hazardous waste container. A sturdy, leak-proof container with a lid is required.
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e Labeling: Clearly label the container "Hazardous Waste: Vulolisib Contaminated Materials."

o Disposal: Dispose of the container through your institution's hazardous waste management
program.

2.3. Vulolisib Solutions

o Collection: Collect all aqueous and solvent-based solutions containing Vulolisib in a
designated, leak-proof, and chemically resistant hazardous waste container.

o Labeling: Label the container with "Hazardous Waste: Vulolisib in [Solvent Name]" and an
approximate concentration.

» Avoid Mixing: Do not mix Vulolisib waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.

» Disposal: Arrange for pickup by a certified hazardous waste contractor.
2.4. Spill Management and Cleanup
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

o Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large or in a confined
space, evacuate the immediate area.

e Personal Protective Equipment: Wear appropriate PPE, including safety goggles, gloves,
and a lab coat.

» Containment and Absorption: For liquid spills, absorb the material with an inert, non-
combustible absorbent material such as diatomite or universal binders[1].

e Collection: Carefully sweep or scoop the absorbed material and any solid Vulolisib into a
designated hazardous waste container.

» Decontamination: Decontaminate the spill surface by scrubbing with alcohol[1]. Collect all
cleaning materials for disposal as hazardous waste.
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o Disposal: Seal and label the waste container and dispose of it through your institution's

hazardous waste program[1].

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols for
handling hazardous chemicals and information derived from the Vulolisib Safety Data Sheet.
The primary cited protocol is the universal requirement to dispose of hazardous materials
through an approved waste disposal plant, as mandated by safety regulations for substances

with this hazard profile[1].

Visual Workflow for Vulolisib Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Vulolisib waste.
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Caption: Workflow for the safe disposal of different forms of Vulolisib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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